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Compound of Interest

Compound Name: PD-307243

Cat. No.: B10772509 Get Quote

This guide provides a detailed comparison of the activity of PD-307243, a known hERG

channel activator, based on available experimental data. The information is intended for

researchers, scientists, and professionals in drug development to facilitate an objective

evaluation of the compound's performance.

Understanding PD-307243
PD-307243, with the chemical name 2-[2-(3,4-dichloro-phenyl)-2,3-dihydro-1H-isoindol-5-

ylamino]-nicotinic acid, has been identified as an activator of the human ether-a-go-go-related

gene (hERG) potassium channels.[1] These channels are crucial for cardiac repolarization, and

modulation of their activity is a significant consideration in drug development to avoid potential

cardiotoxicity. The primary mechanism of action of PD-307243 involves increasing the hERG

current and significantly slowing the deactivation and inactivation of the hERG channels.[1]

Quantitative Data on PD-307243 Activity
The following table summarizes the quantitative effects of PD-307243 on hERG channel

activity as observed in different experimental models.
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Cell
Line/Model

Concentration Effect

Fold Increase
in hERG Tail
Current (Mean
± SEM)

Reference

Chinese Hamster

Ovary (CHO)

cells (stably

expressing

hERG channels)

3 µM

Increased hERG

tail currents by

slowing channel

deactivation

2.1 ± 0.6 (n=7) [1]

Chinese Hamster

Ovary (CHO)

cells (stably

expressing

hERG channels)

10 µM

Increased hERG

tail currents by

slowing channel

deactivation

3.4 ± 0.3 (n=4) [1]

Rabbit

ventricular

myocytes

3 µM and 10 µM

Induced an Ito-

like upstroke of

the rapid

component of the

delayed rectifier

K+ current (IKr)

Not reported [1]

Chinese Hamster

Ovary (CHO)

cells (stably

expressing

hERG channels)

3 µM

Increased total

potassium ions

passed through

hERG channels

during a cardiac

action potential

voltage clamp

8.8 ± 1.0-fold

(n=5)
[1]

Signaling Pathway and Mechanism of Action
PD-307243 directly interacts with the hERG potassium channel. Docking studies suggest that it

binds to residues in the S5-P region of the channel.[1] This interaction leads to a

conformational change in the channel, resulting in increased current flow and altered channel

kinetics.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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